Cas no 1339177-42-2 (6,9-dimethyl-2-azaspiro4.5decane-4-carboxylic acid)

• Product Name: 6,9-dimethyl-2-azaspiro4.5decane-4-carboxylic acid
• CAS No: 1339177-42-2
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5701156
• PubChem ID: 64754014
• Update Time: 2025-11-02

6,9-dimethyl-2-azaspiro4.5decane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6,9-dimethyl-2-azaspiro[4.5]decane-4-carboxylicacid
• 6,9-dimethyl-2-azaspiro[4.5]decane-4-carboxylic acid
• 1339177-42-2
• AKOS014081968
• EN300-1455469
• 2-Azaspiro[4.5]decane-4-carboxylic acid, 6,9-dimethyl-
• 6,9-dimethyl-2-azaspiro4.5decane-4-carboxylic acid

• Inchi： 1S/C12H21NO2/c1-8-3-4-9(2)12(5-8)7-13-6-10(12)11(14)15/h8-10,13H,3-7H2,1-2H3,(H,14,15)
• InChI Key： SNUDPFYQSVZGON-UHFFFAOYSA-N
• SMILES： OC(C1CNCC21CC(C)CCC2C)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 349.1±35.0 °C(Predicted)
• pka: 3.92±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 6,9-dimethyl-2-azaspiro4.5decane-4-carboxylic acid

Exploring the Properties and Applications of 6,9-dimethyl-2-azaspiro[4.5]decane-4-carboxylic acid (CAS No. 1339177-42-2)

In the realm of organic chemistry, 6,9-dimethyl-2-azaspiro[4.5]decane-4-carboxylic acid (CAS No. 1339177-42-2) stands out as a unique and versatile compound. This spirocyclic structure, characterized by its azaspiro[4.5]decane core and carboxylic acid functionality, has garnered significant attention in pharmaceutical and material science research. Its molecular complexity and functional group arrangement make it a valuable building block for drug discovery and advanced material synthesis.

The structural features of 6,9-dimethyl-2-azaspiro[4.5]decane-4-carboxylic acid contribute to its remarkable properties. The spirocyclic architecture provides rigidity to the molecular framework, while the carboxylic acid group offers opportunities for further chemical modifications. Researchers particularly value this compound for its potential in creating bioactive molecules, as the spirocyclic motif is frequently found in natural products with significant biological activity.

Recent trends in pharmaceutical research highlight growing interest in spirocyclic compounds like 6,9-dimethyl-2-azaspiro[4.5]decane-4-carboxylic acid. The compound's ability to serve as a versatile scaffold for drug development aligns perfectly with current demands for novel therapeutic agents. Its structural complexity allows for the creation of molecules with improved target specificity and reduced side effects, addressing key challenges in modern medicine.

In material science applications, 6,9-dimethyl-2-azaspiro[4.5]decane-4-carboxylic acid demonstrates potential as a precursor for advanced polymers and functional materials. The compound's rigid spiro structure can impart desirable mechanical properties to resulting materials, while the carboxylic acid functionality enables various polymerization strategies. These characteristics make it particularly interesting for developing specialty materials with tailored properties.

The synthesis and characterization of 6,9-dimethyl-2-azaspiro[4.5]decane-4-carboxylic acid require specialized expertise in organic chemistry techniques. Researchers typically employ advanced analytical methods such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm the compound's structure and purity. These rigorous quality control measures ensure reliable performance in subsequent applications.

From a commercial perspective, the market for spirocyclic building blocks like 6,9-dimethyl-2-azaspiro[4.5]decane-4-carboxylic acid is expanding rapidly. Pharmaceutical companies and research institutions increasingly seek such specialized compounds to accelerate their drug discovery programs. The growing demand reflects the compound's importance in developing next-generation therapeutics and functional materials.

Environmental considerations in the production and use of 6,9-dimethyl-2-azaspiro[4.5]decane-4-carboxylic acid have gained attention in recent years. Manufacturers are implementing green chemistry principles to optimize synthetic routes, reduce waste, and minimize environmental impact. These sustainable approaches align with global trends toward more eco-friendly chemical processes.

Future research directions for 6,9-dimethyl-2-azaspiro[4.5]decane-4-carboxylic acid may explore its potential in emerging fields such as bioconjugation chemistry and targeted drug delivery systems. The compound's unique structural features could enable innovative applications in these cutting-edge areas, further expanding its utility across multiple scientific disciplines.

For researchers working with 6,9-dimethyl-2-azaspiro[4.5]decane-4-carboxylic acid, proper handling and storage are essential to maintain compound integrity. While not classified as hazardous, standard laboratory safety protocols should always be followed when working with any chemical substance to ensure researcher safety and experimental reproducibility.

The analytical characterization of 6,9-dimethyl-2-azaspiro[4.5]decane-4-carboxylic acid presents interesting challenges due to its complex structure. Advanced techniques like 2D NMR and high-resolution mass spectrometry are often necessary to fully elucidate its molecular properties. These characterization methods provide crucial data for quality control and structure-activity relationship studies.

In conclusion, 6,9-dimethyl-2-azaspiro[4.5]decane-4-carboxylic acid (CAS No. 1339177-42-2) represents a fascinating example of modern organic chemistry's capabilities. Its unique structural features and versatile applications make it a valuable compound for pharmaceutical research, material science, and beyond. As scientific understanding of spirocyclic compounds continues to grow, this molecule will likely play an increasingly important role in developing innovative solutions to complex scientific challenges.